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In the pursuit of understanding the intricate relationship between RNA structure and function,
chemical probing techniques coupled with high-throughput sequencing have become
indispensable tools for researchers. This guide provides a comprehensive comparison of two
widely used methods: Dimethyl Sulfate (DMS) probing, particularly its modern incarnation as
DMS-MaPseq, and Selective 2'-Hydroxyl Acylation analyzed by Primer Extension followed by
sequencing (SHAPE-seq). This comparison aims to assist researchers, scientists, and drug
development professionals in selecting the appropriate methodology for their RNA structure
analysis needs by presenting supporting experimental data, detailed protocols, and visual
workflows.

While the query specified "DMDC probing," this is likely a typographical error for the well-
established and commonly used Dimethyl Sulfate (DMS) probing. This guide will therefore
focus on the comparison between DMS and SHAPE-based methodologies.

Performance Comparison: DMS Probing vs. SHAPE-
seq
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Both DMS-MaPseq and SHAPE-seq provide nucleotide-resolution information on RNA
structure by chemically modifying accessible nucleotides, with these modifications being
subsequently detected by reverse transcription and next-generation sequencing. However, they
differ in their chemical basis, the information they provide, and their suitability for different
applications.

Recent advancements have enabled DMS probing to interrogate all four nucleotides (A, C, G,
and U), enhancing its informational content and accuracy. Studies have shown that four-base
DMS probing can meet or even exceed the accuracy of SHAPE-based methods in RNA
structure modeling.
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Feature

DMS Probing (specifically
DMS-MaPseq)

SHAPE-seq

Probing Chemistry

Methylates the Watson-Crick
face of unpaired adenines (N1)
and cytosines (N3).[1][2]
Under specific conditions, it
can also modify guanines (N7
and N1) and uracils.[3]

Acylates the 2'-hydroxyl group
of the ribose backbone in
conformationally flexible
nucleotides.[4][5]

Nucleotide Coverage

Traditionally A and C.
Advanced protocols enable
probing of all four bases (A, C,
G, U).[3]

Probes all four nucleotides (A,
C, G, U).[6]

Information Provided

Primarily reports on the
accessibility of the Watson-
Crick face, directly indicating

involvement in base-pairing.[1]

Measures local nucleotide
flexibility, which is correlated

with being single-stranded.[7]

Sensitivity to Proteins

Less sensitive to RNA-binding
proteins due to the small size
of the DMS molecule and its
modification site.[8] This can
be an advantage when
specifically studying RNA
secondary structure in the

presence of proteins.[8]

More sensitive to RNA-protein
interactions as proteins can
shield the ribose backbone
from modification.[8] This can
be utilized for footprinting

protein binding sites.

In Vivo Application

Well-established for in vivo
RNA structure probing in a

variety of organisms.[9]

Can be used for in vivo
studies, though the reactivity of
SHAPE reagents can be
influenced by cellular

components.

Data Readout

Typically read out as mutations
during reverse transcription
(MaPseq), allowing for the

analysis of multiple

Can be read out by reverse
transcription termination
(SHAPE-seq) or as mutations
(SHAPE-MaP).[10]
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modifications on a single

molecule.[1]

Four-base DMS probing has
been shown to provide SHAPE-directed structure
superior structural information prediction has been

Accuracy and support RNA structure demonstrated to achieve high
modeling with an accuracy that  accuracy, often exceeding 90%
meets or exceeds that of for known RNA structures.[10]
SHAPE-directed modeling.[3]

Experimental Protocols

Detailed methodologies for both DMS-MaPseq and SHAPE-seq are crucial for reproducible

and accurate results. The following sections outline the key steps for each protocol.

DMS-MaPseq Protocol (In Vitro)

RNA Preparation: The RNA of interest is transcribed in vitro and purified.

RNA Folding: The RNA is refolded in a buffer that mimics physiological conditions to allow it
to adopt its native structure.

DMS Modification: The folded RNA is treated with Dimethyl Sulfate (DMS). A control reaction
without DMS is run in parallel. The concentration of DMS and the reaction time are optimized
to achieve an appropriate modification rate.

Quenching and Purification: The DMS reaction is quenched, and the modified RNA is purified
to remove excess DMS and buffer components.

Reverse Transcription: The modified RNA is reverse transcribed using a thermostable group
Il intron reverse transcriptase (TGIRT) or another suitable enzyme. During this step, the
DMS-induced methylations cause the reverse transcriptase to incorporate mutations into the
cDNA.

Library Preparation: The resulting cDNA is used to prepare a sequencing library. This
typically involves adapter ligation and PCR amplification.
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Sequencing: The library is sequenced using a next-generation sequencing platform.

Data Analysis: Sequencing reads are aligned to the reference RNA sequence. The mutation
rates at each nucleotide position are calculated and normalized to the no-DMS control to
determine the DMS reactivity profile. This profile is then used as a constraint in RNA
secondary structure prediction software.

SHAPE-seq Protocol (In Vitro)

RNA Preparation: The target RNA is prepared, typically through in vitro transcription, and
purified.

RNA Folding: The RNA is folded in a buffer solution under conditions that promote its native
conformation.

SHAPE Modification: The folded RNA is divided into two reactions. One is treated with a
SHAPE reagent (e.g., 1M7 or NAI), and the other is a negative control treated with a solvent
(e.g., DMSO).[3] A denaturing control is also recommended.

RNA Purification: The modified RNA is purified from the reaction mixture.

Reverse Transcription: Primer extension is performed on the modified RNA using reverse
transcriptase. The SHAPE adducts on the 2'-hydroxyl group cause the reverse transcriptase
to stall and terminate, creating a pool of cDNA fragments of varying lengths.

Library Preparation: Adapters are ligated to the cDNA fragments, and the library is amplified
by PCR.[11]

Sequencing: The prepared library is sequenced using a high-throughput sequencing
platform.

Data Analysis: The sequencing reads are mapped to the RNA sequence to identify the
termination sites of reverse transcription. The reactivity of each nucleotide is calculated by
subtracting the background signal from the negative control and then normalizing the data.
These SHAPE reactivities are then used to constrain computational RNA structure
prediction.[12]
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Visualizing the Workflows

To better illustrate the experimental and logical processes, the following diagrams were
generated using Graphviz.
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Caption: Cross-validation workflow for RNA structure analysis.
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Caption: Experimental workflows for DMS-MaPseq and SHAPE-seq.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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